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Compound of Interest

Compound Name: 9-Decenamide, N,N-dimethyl-

CAS No.: 1356964-77-6

Cat. No.: B3047224

Get Quote

This guide provides a comprehensive technical overview of 9-Decenamide, N,N-dimethyl-, a
versatile fatty acid amide with emerging applications in various scientific and industrial sectors.

Designed for researchers, scientists, and drug development professionals, this document

synthesizes current knowledge on its chemical properties, synthesis, biological interactions,

and analytical methodologies.

Introduction and Molecular Overview
9-Decenamide, N,N-dimethyl- (CAS No. 1356964-77-6) is a tertiary amide characterized by a

ten-carbon aliphatic chain with a terminal double bond and a dimethylamino group attached to

the carbonyl carbon.[1] This amphiphilic structure, possessing both a hydrophobic tail and a

polar head group, is fundamental to its function as a surfactant and its interactions with

biological membranes.[2] While its primary applications have been in industrial and agricultural

formulations as a surfactant, emulsifier, and solvent, its unique chemical structure warrants a

closer examination for potential roles in drug formulation and as a chemical probe for studying

biological systems.[2][3]

Table 1: Physicochemical Properties of 9-Decenamide, N,N-dimethyl-
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Property Value Source

Molecular Formula C₁₂H₂₃NO [2]

Molecular Weight 197.32 g/mol [2]

Appearance Liquid at 20°C and 101.3 kPa [4]

Boiling Point ~300 °C (estimated) [2]

Freezing Point -11.2 °C [4]

Density 0.85 - 0.95 g/cm³ [2]

Water Solubility 1.25 g/L at 20 °C [4]

Log Pow (Partition Coefficient) 3.17 at 30 °C [4]

Synthesis and Chemical Reactivity
The synthesis of 9-Decenamide, N,N-dimethyl- is typically achieved through the amidation of

9-decenoic acid with dimethylamine.[2] This reaction is generally carried out at elevated

temperatures, often with a catalyst, followed by purification via vacuum distillation to yield a

product with high purity.[2]

Industrial Synthesis Workflow
The industrial-scale synthesis of 9-Decenamide, N,N-dimethyl- involves a controlled, multi-

step process to ensure high yield and purity. The following diagram outlines a typical workflow.
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Caption: Industrial synthesis workflow for 9-Decenamide, N,N-dimethyl-.
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Key Chemical Reactions
9-Decenamide, N,N-dimethyl- undergoes chemical reactions typical of tertiary amides and

unsaturated aliphatic chains.

Hydrolysis: The amide bond can be cleaved under acidic or basic conditions to yield 9-

decenoic acid and dimethylamine.[2] This reaction is a critical consideration in formulation

stability and biological metabolism.

Oxidation: The terminal double bond is susceptible to oxidation, which can lead to the

formation of various oxygenated derivatives depending on the oxidizing agent and reaction

conditions.[2]

Transamidation: The dimethylamino group can be exchanged with other amines, a reaction

that can be facilitated by specific catalysts.[2]

Biological Interactions and Toxicological Profile
The biological activity of 9-Decenamide, N,N-dimethyl- is primarily attributed to its surfactant

properties, which allow it to interact with and potentially disrupt cell membranes.[2] This

interaction is a key factor in its application as a component in cleaning and pesticide

formulations.[2][5]

Mechanism of Action at the Cellular Level
Due to its amphiphilic nature, 9-Decenamide, N,N-dimethyl- can insert into the lipid bilayer of

cell membranes. This can lead to alterations in membrane fluidity, permeability, and the

function of membrane-bound proteins. While specific studies on its effects on signaling

pathways are limited, its ability to perturb the cell membrane suggests potential for broad-

spectrum biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b3047224?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

